Cas no 156145-74-3 (Bicyclo[3.1.0]hexan-3-one,2-(1-hydroxyethylidene)-6,6-dimethyl-, (1S,5R)-)

• Product Name: Bicyclo[3.1.0]hexan-3-one,2-(1-hydroxyethylidene)-6,6-dimethyl-, (1S,5R)-
• CAS No: 156145-74-3
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 107283
• PubChem ID: 21636781
• Update Time: 2025-04-18

Bicyclo[3.1.0]hexan-3-one,2-(1-hydroxyethylidene)-6,6-dimethyl-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-one,2-(1-hydroxyethylidene)-6,6-dimethyl-, (1S,5R)-
• Bicyclo[3.1.0]hexan-3-one, 2-(1-hydroxyethylidene)-6,6-dimethyl-, (1S,5R)-
• 1-[(1S,5R)-3-hydroxy-6,6-dimethyl-2-bicyclo[3.1.0]hex-2-enyl]ethanone
• 156145-74-3

• Inchi： 1S/C10H14O2/c1-5(11)8-7(12)4-6-9(8)10(6,2)3/h6,9,12H,4H2,1-3H3/t6-,9-/m1/s1
• InChI Key： FBWBTJJCGGUPJP-HZGVNTEJSA-N
• SMILES： OC1=C(C(C)=O)[C@H]2[C@@H](C1)C2(C)C

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3